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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871

This technical guide provides an in-depth overview of the safety, handling, and toxicological
properties of Tripropyl phosphate-d21 (TNP-d21). Designed for researchers, scientists, and
professionals in drug development, this document consolidates critical data from various safety
data sheets (SDS) and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties

Tripropyl phosphate-d21 is a deuterated analog of tripropyl phosphate, commonly used as an
internal standard in analytical chemistry. While its toxicological properties have not been
exhaustively investigated, the data for its non-deuterated counterpart serves as a primary
reference for safety protocols.
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Property Value Source
CDN Isotopes[1],
Chemical Formula C9oD2104P MedChemExpress|[2],
Achemtek][3]
] MedChemExpress|[2],
Molecular Weight 245.36 g/mol
Achemtek][3]
MedChemExpress|2],
CAS Number 1219794-92-9

Achemtek][3]

Unlabeled CAS Number

513-08-6

CDN Isotopes|[1], LGC
Standards[4]

MedChemExpress|[2],

Appearance Colorless to light yellow liquid
PP gty a PubChem|[5]
CDN Isotopes[1],
Purity >98% MedChemExpress|[2],
Achemtek][3]
Flash Point 113 °C (235 °F) CDN Isotopes[1]
Solubility Soluble in DMSO (100 mg/mL)  MedChemExpress|[2]
4°C, sealed, away from
Storage moisture. In solvent: -80°C for MedChemExpress|[2]

6 months, -20°C for 1 month.

Hazard Identification and GHS Classification

Tripropyl phosphate-d21 is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.
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Hazard Class Hazard Statement GHS Classification
Acute Toxicity, Oral H302: Harmful if swallowed Category 4
o H312: Harmful in contact with
Acute Toxicity, Dermal ) Category 4
skin
Skin Corrosion/Irritation H315: Causes skin irritation Category 2
Serious Eye Damage/Eye H319: Causes serious eye
o L Category 2
Irritation irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled Category 4
Specific target organ toxicity —  H335: May cause respiratory
) L Category 3
single exposure irritation

Experimental Protocols: Emergency and Handling

Procedures

Detailed protocols for handling spills, exposure, and fire events are crucial for laboratory safety.

First-Aid Measures

A systematic approach to first aid is critical in the event of exposure. The following workflow

outlines the necessary steps.
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First-Aid Protocol for Tripropyl Phosphate-d21 Exposure

Exposure Event

| Skin Contact |

| Eye Contact

Inhalation

Ingestion l—

\4

Rinse mouth with water.
Do NOT induce vomiting.

Immediate#esponse

\4 Y

Move person into fresh air.
If not breathing, give artificial respiration.

l Medical Attention l

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do so.

Wash off with soap and plenty of water.

Show Safety Data Sheet to the doctor.

Click to download full resolution via product page
Caption: First-aid workflow for different exposure routes.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, and consult a
physician.[1] Remove contact lenses if present and easy to do.[1]

Skin Contact: Wash off with soap and plenty of water, and consult a physician.[1]
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Inhalation: If inhaled, move the person into fresh air.[1] If breathing is difficult, give artificial
respiration and consult a physician.[1]

Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious
person.[1] Rinse mouth with water and consult a physician.[1]

Firefighting Measures

Tripropyl phosphate-d21 is flammable above its flash point.[1] In case of a fire, the following
measures should be taken:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][6][7]

e Hazardous Combustion Products: Carbon oxides and phosphorus oxides.[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]E61[7]

Accidental Release Measures

In the event of a spill, follow these steps to mitigate exposure and environmental
contamination.
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Accidental Release and Spill Response Protocol

Spill Detected

Ensure adequate ventilation.
Use personal protective equipment (PPE).
Avoid breathing vapors, mist or gas.

v

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

v

Soak up with inert absorbent material (e.g., sand, silica gel).

Y

Collect in suitable, closed containers for disposal.
Dispose of as hazardous waste.

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for handling accidental spills.

Toxicological Information

While no specific toxicological data is available for the deuterated form, the information for
tripropyl phosphate is used as a proxy.

o Acute Effects: Causes serious eye irritation.[1] May be harmful if absorbed through the skin,
causing skin irritation.[1] Inhalation may cause respiratory tract irritation.[1] Ingestion is
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harmful.[1]

o Chronic Effects: No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible, or confirmed human carcinogens by IARC or ACGIH.[1]
Data on mutagenic and teratogenic effects is not available.[1]

Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and
ensure laboratory safety.

Engineering Controls

o Use a mechanical exhaust system or a laboratory fume hood to prevent exposure.[1]

Personal Protective Equipment (PPE)

The following diagram illustrates the necessary PPE for handling Tripropyl phosphate-d21.

Personal Protective Equipment (PPE) for Handling

Respiratory Protection

‘ PPE Spe%ﬁcaﬂons

Safety glasses with side-shields (NIOSH or EN 166 compliant) Compatible chemical-resistant gloves ‘ Complete suit protecting against chemicals Full-face respirator with appropriate cartridges (if isk assessment warrants)
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Caption: Required PPE for safe handling.
Storage Conditions
» Store at room temperature or as specified (4°C for neat, -20°C or -80°C for solutions).[1][2]
o Keep in a well-ventilated place.[8]
e Protect from moisture.[1][2]
o Keep the container tightly closed.[9]

Ecological Information

There is no specific data available for the environmental impact of Tripropyl phosphate-d21.
[1] It is advised to prevent the product from entering drains.[6][7]

Disposal Considerations

Dispose of this material as hazardous waste.[6] Offer surplus and non-recyclable solutions to a
licensed disposal company.[6] Contaminated packaging should be disposed of as unused
product.[6]

This guide is intended to provide comprehensive safety information for Tripropyl phosphate-
d21. Always refer to the most current Safety Data Sheet provided by the supplier before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tripropyl Phosphate-d21: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b57987 1#tripropyl-phosphate-d21-safety-data-sheet-

sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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